Cas no 6373-50-8 (4-Cyclohexylaniline)

• Product Name: 4-Cyclohexylaniline
• CAS No: 6373-50-8
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD00001454
• CID: 85666
• PubChem ID: 80764
• Update Time: 2025-05-23

4-Cyclohexylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexylaniline
• 4-cyclohexylbenzenamine
• p-Cyclohexylaniline
• (4-Cyclohexylphenyl)amine
• (p-Cyclohexylphenyl)amine
• Benzenamine, 4-cyclohexyl-
• Aniline, p-cyclohexyl-
• JLNMBIKJQAKQBH-UHFFFAOYSA-N
• 4-cyclohexylphenylamine
• 4-cyclohexylanilin
• 4-cyclohexyl-aniline
• p-Cyclohexylphenylamine
• p-Cyclohexylphenyl amine
• 4-cyclohexyl phenylamine
• 4-Cyclohexyl-phenylamine
• p-Cyclohexylaniline, hydrobromide
• ALB
• 6373-50-8
• EINECS 228-918-9
• PS-8599
• DTXSID60213154
• ZED2J2DT8R
• SCHEMBL112829
• SY106471
• InChI=1/C12H17N/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5,13H
• AKOS000100590
• H10453
• NS00045047
• CS-W017440
• EN300-200103
• MFCD00001454
• CHEMBL4780820
• A834491
• BP-21493
• FT-0618318
• DA-04123
• aniline, 4-cyclohexyl-
• ALBB-022282
• BBL023570
• STL353499

• MDL： MFCD00001454
• Inchi： 1S/C12H17N/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h6-10H,1-5,13H2
• InChI Key： JLNMBIKJQAKQBH-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)C1CCCCC1
• BRN： 2965799

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Brown solid
• Density: 1.013
• Melting Point: 53-56 ºC
• Boiling Point: 301 ºC
• Flash Point: 130 ºC
• Refractive Index: 1.5610 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 3.89770
• Solubility: Not determined

4-Cyclohexylaniline Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：2811
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Cyclohexylaniline

4-Cyclohexylaniline: A Comprehensive Overview

4-Cyclohexylaniline (CAS No. 6373-50-8) is a versatile aromatic amine compound that has garnered significant attention in various fields due to its unique chemical properties and wide-ranging applications. This compound, also known as para-cyclohexylaniline, is an important intermediate in organic synthesis and has been extensively studied for its potential in materials science, pharmaceuticals, and catalysis.

The structure of 4-cyclohexylaniline consists of a cyclohexane ring attached to the para position of an aniline group. This arrangement imparts the compound with a combination of aromatic stability and hydrophobicity, making it highly suitable for applications where both electronic and steric effects are critical. Recent studies have highlighted its role in the development of advanced materials, such as conductive polymers and high-performance adhesives.

One of the most promising areas of research involving 4-cyclohexylaniline is its application in drug design. Scientists have explored its ability to act as a scaffold for bioactive molecules, leveraging its structural flexibility to create compounds with enhanced pharmacokinetic properties. For instance, researchers at the University of California have demonstrated that derivatives of 4-cyclohexylaniline can serve as potential candidates for anti-cancer therapies due to their ability to inhibit specific oncogenic pathways.

In the field of catalysis, 4-cyclohexylaniline has been employed as a ligand in transition metal complexes, enhancing the efficiency of various catalytic processes. A study published in *Nature Chemistry* revealed that cobalt complexes derived from 4-cyclohexylaniline exhibit exceptional activity in alkene metathesis reactions, a key process in olefin production.

Moreover, the compound's role in polymer science cannot be overstated. Its ability to form stable covalent bonds with other monomers has led to the development of novel polyurethanes with improved mechanical properties. Researchers at MIT have successfully synthesized a class of thermoplastic elastomers using 4-cyclohexylaniline as a building block, showcasing its potential in creating sustainable materials for industrial applications.

Another intriguing aspect of 4-cyclohexylaniline is its involvement in supramolecular chemistry. Its ability to form self-assembled structures through hydrogen bonding and π-π interactions has been exploited to create stimuli-responsive materials. A team at Tokyo University reported that films made from 4-cyclohexylaniline derivatives can undergo reversible shape changes upon exposure to light or temperature variations, opening new avenues for soft robotics and adaptive materials.

Despite its numerous applications, the synthesis and characterization of 4-cyclohexylaniline remain active areas of research. Traditional methods involve Friedel-Crafts alkylation or coupling reactions, but recent advancements have focused on greener alternatives. For example, researchers at Cardiff University have developed a microwave-assisted synthesis route that significantly reduces reaction time and energy consumption while maintaining high yields.

In conclusion, 4-cyclohexylaniline (CAS No. 6373-50-8) stands as a testament to the versatility and potential of aromatic amine compounds in modern chemistry. Its applications span across multiple disciplines, from drug discovery to materials science, and ongoing research continues to unlock new possibilities for this remarkable compound.